Cas no 2649055-71-8 (5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 2649055-71-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6259731
• PubChem ID: 165646738
• Update Time: 2025-05-20

5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene
• EN300-1816519
• 2649055-71-8

• Inchi： 1S/C13H15NO/c15-10-14-9-8-12-6-3-5-11-4-1-2-7-13(11)12/h3,5-6H,1-2,4,7-9H2
• InChI Key： RIBHGXQJNYOXLE-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene

5-(2-Isocyanatoethyl)-1,2,3,4-Tetrahydronaphthalene (CAS No. 2649055-71-8): A Versatile Intermediate for Advanced Chemical Synthesis

5-(2-Isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2649055-71-8) is a specialized organic intermediate gaining attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a tetrahydronaphthalene (tetralin) core with a reactive isocyanate functional group, making it valuable for various synthetic applications. The growing interest in polyurethane chemistry and drug discovery has increased demand for such tailored building blocks.

The compound's molecular structure offers several advantages for polymer modification and small molecule synthesis. The tetrahydronaphthalene moiety provides aromatic character with reduced ring strain compared to pure naphthalene derivatives, while the isocyanate group enables efficient coupling reactions with alcohols, amines, and other nucleophiles. Researchers are particularly interested in its potential for creating novel polyurethane materials with enhanced thermal stability and mechanical properties, addressing current industry needs for high-performance coatings and specialty adhesives.

In pharmaceutical applications, 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene serves as a key intermediate for developing central nervous system (CNS) active compounds. The tetralin scaffold is known to exhibit good blood-brain barrier permeability, making it valuable for designing potential neurological therapeutics. Recent studies explore its use in creating dopamine receptor modulators, aligning with current research trends in neurodegenerative disease treatment and psychiatric medication development.

The synthesis of CAS 2649055-71-8 typically involves multi-step organic transformations starting from commercially available tetralin derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's growing focus on sustainable production methods. Process optimization has become crucial as demand increases for this intermediate in both academic and industrial settings.

Material scientists value 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene for developing advanced polymer systems. When incorporated into polyurethane networks, the tetralin ring contributes to improved thermal stability, while the flexible ethylene spacer between the ring and isocyanate group helps maintain material toughness. These properties are particularly relevant for applications requiring high-temperature resistance, such as automotive coatings and aerospace composites.

Analytical characterization of this compound presents unique challenges due to the reactivity of the isocyanate functionality. Modern techniques including HPLC-MS, NMR spectroscopy, and FTIR analysis are essential for quality control. The compound's stability under various conditions is an active area of investigation, with researchers developing improved storage protocols and handling procedures to maintain its integrity.

The market for specialty isocyanates like 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene is expanding rapidly, driven by innovation in high-value materials and pharmaceutical development. Industry analysts note growing interest from both polyurethane manufacturers and medicinal chemistry research groups. The compound's versatility positions it as an important player in the fine chemicals market, with projected steady growth in coming years.

Recent patent literature reveals increasing applications of CAS 2649055-71-8 in developing photoresist materials for semiconductor manufacturing. The compound's ability to form crosslinked networks with controlled properties makes it attractive for next-generation lithography applications. This aligns with the global push for advanced chip manufacturing technologies, particularly in the context of miniaturized electronics.

Safety considerations for handling 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene follow standard protocols for isocyanate-containing compounds. Proper personal protective equipment and ventilation systems are essential during laboratory use. The compound's reactivity profile requires careful attention to moisture exclusion and temperature control during storage and transportation.

Future research directions for this compound include exploration of its bioconjugation potential in drug delivery systems and development of waterborne polyurethane dispersions for eco-friendly coatings. The unique combination of aromatic character and reactive functionality in 5-(2-isocyanatoethyl)-1,2,3,4-tetrahydronaphthalene continues to inspire innovation across multiple scientific disciplines, ensuring its ongoing relevance in cutting-edge chemical research and industrial applications.